N-allyl-N'-(4-fluorobenzyl)thiourea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-prop-2-enylthiourea
• InChI: InChI=1S/C11H13FN2S/c1-2-7-13-11(15)14-8-9-3-5-10(12)6-4-9/h2-6H,1,7-8H2,(H2,13,14,15)
• InChI Key: HKZLITSKIVWTPS-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=S)NCC1=CC=C(C=C1)F
• Molecular Formula: C11H13FN2S
• DSSTOX Substance ID: DTXSID20367809
• Molecular Weight: 224.30 g/mol
• CAS RN: 61290-92-4

Description

N-allyl-N'-(4-fluorobenzyl)thiourea is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is commonly referred to as 'AFBUT' and is a member of the class of thiourea derivatives.

Mechanism of Action

The mechanism of action of N-allyl-N'-(4-fluorobenzyl)thiourea is not fully understood. However, it is believed that the compound acts by inhibiting the activity of various enzymes and proteins in the target organism. For example, AFBUT has been shown to inhibit the activity of topoisomerase II, which is an enzyme that plays a crucial role in DNA replication and cell division.
Biochemical and Physiological Effects:
N-allyl-N'-(4-fluorobenzyl)thiourea has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that AFBUT can induce apoptosis in cancer cells and inhibit the growth of various microorganisms. Moreover, animal studies have shown that the compound can reduce inflammation, lower blood pressure, and improve glucose metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-allyl-N'-(4-fluorobenzyl)thiourea in lab experiments is its broad spectrum of activity. The compound has been shown to exhibit activity against a wide range of microorganisms and cancer cells. Moreover, AFBUT is relatively easy to synthesize and can be obtained in high purity. However, one of the limitations of using this compound is its potential toxicity. AFBUT has been shown to exhibit cytotoxicity in some cell lines, and caution should be exercised when handling this compound.

Future Directions

There are several future directions for the research on N-allyl-N'-(4-fluorobenzyl)thiourea. One potential direction is to investigate the compound's potential applications in the treatment of various diseases. For example, AFBUT has been shown to exhibit anticancer activity, and further studies could be conducted to determine its efficacy in treating different types of cancer. Another potential direction is to study the compound's mechanism of action in more detail to identify potential targets for drug development. Finally, future studies could focus on optimizing the synthesis method of AFBUT to improve its yield and purity.
Conclusion:
N-allyl-N'-(4-fluorobenzyl)thiourea is a promising chemical compound that has shown potential applications in various scientific fields. The compound's broad spectrum of activity, ease of synthesis, and unique properties make it an attractive candidate for further research. Future studies could focus on investigating the compound's potential applications in the treatment of various diseases, identifying its mechanism of action, and optimizing its synthesis method.

Synthesis Methods

The synthesis of N-allyl-N'-(4-fluorobenzyl)thiourea involves the reaction of allyl isothiocyanate with 4-fluorobenzylamine in the presence of a base. This reaction results in the formation of the desired product, which can be purified using various techniques such as recrystallization, column chromatography, or HPLC.

Scientific Research Applications

N-allyl-N'-(4-fluorobenzyl)thiourea has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of this compound is in the field of medicinal chemistry, where it has been shown to possess various pharmacological activities. AFBUT has been found to exhibit anticancer, antifungal, antiviral, and antibacterial properties. It has also been studied for its potential applications as a herbicide and insecticide.